Cas no 85612-35-7 (benzyl 3-(3-indolyl)propionate)
85612-35-7 structure
Product Name:benzyl 3-(3-indolyl)propionate
CAS No:85612-35-7
MF:C18H17NO2
MW:279.333084821701
CID:2044531
Update Time:2025-03-11
benzyl 3-(3-indolyl)propionate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 3-(3-indolyl)propionate
- benzyl 3-indole propionate
- Indobine
- Benzyl 3-indolepropionate
- 1H-Indole-3-propanoic acid, phenylmethyl ester
-
- Inchi: 1S/C18H17NO2/c20-18(21-13-14-6-2-1-3-7-14)11-10-15-12-19-17-9-5-4-8-16(15)17/h1-9,12,19H,10-11,13H2
- InChI Key: FLEDMTNAZUAUSS-UHFFFAOYSA-N
- SMILES: O=C(OCC1C=CC=CC=1)CCC1C2C(=CC=CC=2)NC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- XLogP3: 2.387
Experimental Properties
- Density: 1.204±0.06 g/cm3(Predicted)
- Melting Point: 163-164 °C(Solv: methanol (67-56-1))
- Boiling Point: 460.4±25.0 °C(Predicted)
- pka: 17.11±0.30(Predicted)
benzyl 3-(3-indolyl)propionate Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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